Cas no 2166791-67-7 (5-bromo-2-fluoro-4-iodobenzonitrile)

• Product Name: 5-bromo-2-fluoro-4-iodobenzonitrile
• CAS No: 2166791-67-7
• MF: C₇H₂BrFIN
• MW: 325.90
• CID: 6960033
• PubChem ID: 166595483
• Update Time: 2025-06-25

5-bromo-2-fluoro-4-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2166791-67-7
• 5-bromo-2-fluoro-4-iodobenzonitrile

• Inchi： 1S/C7H2BrFIN/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2H
• InChI Key： UHUUDQMZVFKMED-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=CC=1Br)F

Computed Properties

• Exact Mass: 324.83994Da
• Monoisotopic Mass: 324.83994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų